Cas no 76-62-0 (3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one)

3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one is a brominated aromatic compound with a high degree of halogenation, making it particularly effective as a flame retardant. Its molecular structure, featuring multiple bromine atoms and phenolic hydroxyl groups, enhances thermal stability and reactivity in polymer matrices. This compound is commonly utilized in engineering plastics and epoxy resins, where it imparts excellent fire resistance while maintaining material integrity. Its low volatility and compatibility with various industrial formulations make it a reliable choice for applications requiring stringent flame-retardant performance. Additionally, its high bromine content ensures efficient flame suppression with minimal additive loading.

3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one structure

76-62-0 structure

Product Name:3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one

CAS No:76-62-0

MF:C₂₀H₁₀Br₄O₄

MW:633.907002925873

MDL:MFCD00005910

CID:570535

PubChem ID:65569

Update Time:2025-10-18

3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

- 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one
- 3',3'',5',5''-Tetrabromophenolphthalein
- 3,3,5,5-Tetrabromophenolphthalein
- 3',5',5''-Tetrabromophenolphthalein
- AKOS015916236
- AS-80156
- 3,3-bis(3,5-dibromo-4-hydroxyphenyl)-2-benzofuran-1-one
- 3'',3'''',5'',5''''-tetrabromophenolphthalein
- Phenolphthalein, tetrabromo-
- MFCD00005910
- YZ4HT20I0V
- 1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxyphenyl)-, tetrabromo deriv.
- 3,3-bis(3,5-dibromo-4-hydroxyphenyl)-1,3-dihydro-2-benzofuran-1-one
- Phenolphthalein, 3',3'',5',5''-tetrabromo-
- 3',3',5',5'-Tetrabromophenolphthalein
- NSC21261
- 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)phthalide
- DTXSID0058801
- Tetrabromophenolphthalein
- Phenolphthalein,3'',5',5''-tetrabromo-
- CS-0455517
- FT-0631325
- CHEMBL521800
- NSC 21261
- Tetrabromophenolphthalein (VAN)
- 1301-20-8
- 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)-2-benzofuran-1(3H)-one #
- BDBM50249793
- 3?,3??,5?,5??-Tetrabromophenolphthalein
- J-005749
- 1(3H)-Isobenzofuranone,3-bis(3,5-dibromo-4-hydroxyphenyl)-
- 3/' 3/'/' 5/' 5/'/'-TETRABROMOPHENOLPHTHALEIN
- EINECS 200-974-9
- NS00037816
- SCHEMBL1649630
- Q27294798
- 1(3H)-Isobenzofuranone, 3,3-bis(3,5-dibromo-4-hydroxyphenyl)-
- Phenol tetrabromophthalein
- Tetbrothalein
- 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)-1(3H)-isobenzofuranone
- 76-62-0
- UNII-YZ4HT20I0V
- 3'3''5'5''-Tetrabromophenolphthalein
- TETRABROMOPHENOLPHTHALEIN [MI]
- NSC-21261
- AC-12639
- 3' 3'' 5' 5''-TETRABROMOPHENOLPHTHALEIN
- DB-056098
- G77281
- DB-365700
- 3\\',3\\'\\',5\\',5\\'\\'-Tetrabromophenolphthalein
- MDL： MFCD00005910
- Inchi： 1S/C20H10Br4O4/c21-13-5-9(6-14(22)17(13)25)20(10-7-15(23)18(26)16(24)8-10)12-4-2-1-3-11(12)19(27)28-20/h1-8,25-26H
- InChI Key： OBRGVMYQZVQHGO-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=C(C=1)C1(C2C=C(C(=C(C=2)Br)O)Br)C2C=CC=CC=2C(=O)O1)Br)O

Computed Properties

Exact Mass: 629.73100
Monoisotopic Mass: 629.731259
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 2
Complexity: 551
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 6.4
Topological Polar Surface Area: 66.8

Experimental Properties

Color/Form: White or light yellow powder, irritating
Density: 2.0363 (rough estimate)
Melting Point: 294 °C
Boiling Point: 598.6 °C at 760 mmHg
Flash Point: 315.8 °C
Refractive Index: 1.5000 (estimate)
Solubility: Solubility Practically insoluble in water; soluble in ethanol, ether
PSA: 66.76000
LogP: 6.61010
Merck: 9186
pka: 6.20(at 25℃)
λmax: 310nm, 218nm
PH: Colorless (7.6) to violet (9.4)
Solubility: Soluble in ether and alkali solution, slightly soluble in ethanol and glacial acetic acid, almost insoluble in water

3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one Security Information

Safety Instruction： S24/25
Storage Condition：Sealed in dry,2-8°C

3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one Pricemore >>

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abcr	AB141928-5 g	3',3'',5',5''-Tetrabromophenolphthalein, 98%; .	76-62-0	98%	5g	€256.00	2023-05-09
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